Cas no 52767-95-0 (formamide, n-(2-amino-5-pyrimidinyl)- (9ci))

• Product Name: formamide, n-(2-amino-5-pyrimidinyl)- (9ci)
• CAS No: 52767-95-0
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 937440
• PubChem ID: 12215981
• Update Time: 2025-10-30

formamide, n-(2-amino-5-pyrimidinyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• formamide, n-(2-amino-5-pyrimidinyl)- (9ci)
• SB56474
• AKOS006365191
• 52767-95-0
• N-(2-Aminopyrimidin-5-yl)formamide

• Inchi： 1S/C5H6N4O/c6-5-7-1-4(2-8-5)9-3-10/h1-3H,(H,9,10)(H2,6,7,8)
• InChI Key： HNHUKXNVDFQORC-UHFFFAOYSA-N
• SMILES： O=CNC1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 138.05416083g/mol
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on formamide, n-(2-amino-5-pyrimidinyl)- (9ci)

Formamide, N-(2-Amino-5-Pyrimidinyl) (CAS No 52767-95-0)

The compound Formamide, N-(2-Amino-5-Pyrimidinyl), also known by its CAS registry number 52767-95-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug development.

Formamide, N-(2-Amino-5-Pyrimidinyl) is characterized by its unique structure, featuring a pyrimidine ring substituted with an amino group at position 2 and a formamide group at position 5. This structural arrangement imparts the molecule with distinct chemical properties, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the role of pyrimidine derivatives in targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the potential of N-(2-Amino-5-Pyrimidinyl) Formamide as a modulator of kinase activity, which is crucial in signaling pathways associated with cell proliferation and apoptosis.

In terms of synthesis, Formamide, N-(2-Amino-5-Pyrimidinyl) can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods allow for the efficient construction of the pyrimidine ring system and subsequent functionalization with the formamide group.

From an analytical standpoint, the compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions.

Moreover, Formamide, N-(2-Amino-5-Pyrimidinyl) has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to interact with specific biological targets suggests that further optimization could yield compounds with enhanced potency and selectivity.

In conclusion, Formamide, N-(2-Amino-5-Pyrimidinyl) (CAS No 52767-95-0) stands out as an important molecule in contemporary chemical research. Its unique structure, coupled with its potential biological activities, positions it as a valuable tool for advancing our understanding of molecular mechanisms in health and disease.